Cas no 1805265-67-1 (Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805265-67-1
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4811194
• Update Time: 2025-06-13

Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-2-16-9(15)5-3-4(7(11)12)6(10)8(13)14-5/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： LRHGXAGVRBUUOR-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(=O)OCC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate

Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805265-67-1): A Comprehensive Overview

Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805265-67-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring a pyridine core with multiple functional groups, makes it a versatile building block for designing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The presence of both amino and carboxylate functional groups provides multiple points for chemical modification, enabling the synthesis of complex derivatives with tailored pharmacological properties. Additionally, the incorporation of a chloro substituent and a difluoromethyl group enhances the compound's reactivity and stability, making it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious diseases, and neurological disorders. Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which play a pivotal role in cancer therapy by inhibiting aberrant signaling pathways that drive tumor growth and progression.

The difluoromethyl group in the molecular structure of Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate is particularly noteworthy due to its well-documented role in enhancing metabolic stability and bioavailability of drug candidates. This feature has been exploited in the design of next-generation antiviral agents, where maintaining structural integrity under physiological conditions is essential for therapeutic efficacy. Furthermore, the chloro substituent offers opportunities for further derivatization through nucleophilic substitution reactions, allowing chemists to explore diverse chemical space.

Advances in computational chemistry have also contributed to the growing interest in Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable guidance for rational drug design. These computational approaches have enabled researchers to predict binding affinities and optimize lead structures before conducting costly experimental trials. Such innovations underscore the importance of interdisciplinary collaboration between chemists and bioinformaticians in accelerating drug discovery processes.

The synthesis of Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic strategies include nucleophilic aromatic substitution (SNAr), cross-coupling reactions, and palladium-catalyzed transformations. These methodologies highlight the compound's versatility as a synthetic scaffold and demonstrate the ingenuity of modern synthetic organic chemistry.

In conclusion, Ethyl 2-amino-3-chloro-4-(difluoromethyl)pyridine-6-carboxylate represents a fascinating example of how structural complexity can be leveraged to develop innovative therapeutic solutions. Its unique combination of functional groups and structural features makes it an invaluable asset in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.